(-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7

• Molecular Formula: C9H18O4
• Molecular Weight: 197.28 g/mol
• InChI: InChI=1S/C9H18O4/c1-5-13-8(11)9(12,6(2)3)7(4)10/h6-7,10,12H,5H2,1-4H3/t7-,9-/m1/s1/i2D3,3D3,6D
• InChIKey: XIFIDOWRCVQHNB-HFNZBUBISA-N

(-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7: Stable Isotope-Labeled Intermediate for Pyrrolizidine Alkaloid Synthesis

(-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7 is a deuterium-labeled ethyl ester derivative of (-)-(2S,3S)-viridifloric acid, a chiral C7-necic acid that serves as a key biosynthetic building block for numerous pyrrolizidine alkaloids (PAs) . The compound contains seven deuterium atoms incorporated at specific positions within the molecule, which imparts a mass difference of +7 Da relative to its unlabeled counterpart while preserving the exact stereochemical configuration (2S,3S) [1]. Its primary documented application is as a stable isotope-labeled intermediate in the synthetic pathway toward (+)-amabiline, an unsaturated pyrrolizidine alkaloid isolated from Cynoglossum amabile .

1 Deuterated (2S,3S) intermediate for pyrrolizidine alkaloid synthesis

2 Stable isotope-labeled precursor for quantitative MS internal standards

3 Chiral purity supports stereospecific coupling in (+)-amabiline synthesis

• [1] (-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7. MedChemExpress. CAS: 176712-53-1. View Source

Why Non-Deuterated Viridifloric Acid Derivatives Cannot Substitute for (-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7 in Quantitative Analytical Workflows

Substituting (-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7 with its non-deuterated analog or alternative stereoisomers introduces fundamental analytical and synthetic liabilities that cannot be corrected post hoc. In quantitative mass spectrometry, the +7 Da mass shift provided by the seven deuterium atoms enables unequivocal differentiation between the internal standard and the endogenous analyte, a capability completely absent in non-deuterated compounds . The stereochemical specificity (2S,3S) is equally critical: alternative enantiomers—including (2R,3R)-viridifloric acid, (+)-viridifloric acid, and the diastereomeric trachelanthic acid—exhibit distinct biological incorporation patterns and chromatographic retention behaviors, rendering them unsuitable as direct substitutes for enantiomerically resolved quantitative assays [1]. Furthermore, the ethyl ester functional group is not interchangeable with the free acid or acetonide-protected forms in synthetic sequences targeting (+)-amabiline or (+)-lycopsamine, as each derivative occupies a specific step in the total synthesis pathway and imposes unique reactivity and protecting group requirements [2].

Risk 1 Non-deuterated analogs may not provide the mass shift needed for ISTD-based quantification in IDMS.

Risk 2 Alternative stereoisomers such as (2R,3R) or trachelanthic acid can alter chromatographic retention and biosynthetic incorporation.

Risk 3 Free acid or acetonide forms occupy different synthetic steps and may not couple correctly in (+)-amabiline synthesis.

• [1] The Alkaloids of Heliotropium supinum L., with Observations on Viridifloric Acid. HC Crowley. Australian Journal of Chemistry. 1959. View Source
• [2] Synthesis of pyrrolizidine alkaloids indicine, intermedine, lycopsamine, and analogues and their N-oxides. Potential antitumor agents. PubMed. 1997. View Source

(-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7: Quantitative Differentiation Evidence for Procurement Decisions

Mass Spectrometry Quantification: Deuterium Isotopic Shift Enables Internal Standard Differentiation

The incorporation of seven deuterium atoms in (-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7 produces a molecular weight of 197.28 g/mol, representing a +7 Da mass differential compared to the non-deuterated (-)-(2S,3S)-Viridifloric Acid Ethyl Ester [1]. In isotope dilution mass spectrometry (IDMS), this mass shift enables baseline chromatographic resolution and distinct MS/MS fragment ion patterns that are essential for accurate quantification of viridifloric acid-containing analytes in complex biological matrices .

Isotopic MS shift

Class-level inference

+7 Da vs unlabeled

Supports ISTD differentiation and matrix-effect correction assessment.

Supplier specification; independent verification advised.

Evidence Dimension	Mass Spectrometry Detection: Mass Differential
Target Compound Data	+7 Da shift relative to unlabeled analyte; molecular weight 197.28 g/mol
Comparator Or Baseline	Non-deuterated (-)-(2S,3S)-Viridifloric Acid Ethyl Ester (molecular weight ~190.21 g/mol, C9H18O4)
Quantified Difference	Mass difference of approximately +7 Da; seven deuterium atoms incorporated
Conditions	GC-MS or LC-MS analysis; isotope dilution mass spectrometry (IDMS) workflows

Why This Matters

This isotopic mass differential enables correction for matrix effects, ionization suppression, and recovery variability that non-deuterated internal standards cannot address, directly improving quantitative accuracy in regulated bioanalytical assays.

• [1] (-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7. Alfa Chemistry. CAS: 176712-53-1. View Source

Stereochemical Purity: Enantiomer-Specific (2S,3S) Configuration for Defined Synthetic Outcomes

The (-)-(2S,3S) enantiomeric configuration of this compound is stereochemically defined and corresponds to the naturally occurring (-)-viridifloric acid found in pyrrolizidine alkaloid-containing plants [1]. This contrasts with racemic mixtures (rac-Viridifloric Acid-d7), which contain equal proportions of both (2S,3S) and (2R,3R) enantiomers and introduce synthetic ambiguity . The compound is also stereochemically distinct from (+)-viridifloric acid, which has been identified in nature only as a minor component [2].

Stereochemical identity

Head-to-head

(-)-(2S,3S) single enantiomer vs racemic mixture, (2R,3R), or (+)-viridifloric acid

Defined enantiomer ensures predictable stereochemical outcome.

Chiral purity referenced from botanical sources.

Evidence Dimension	Stereochemical Identity
Target Compound Data	Single defined enantiomer: (-)-(2S,3S) configuration
Comparator Or Baseline	(a) rac-Viridifloric Acid-d7 (racemic mixture); (b) (2R,3R)-Viridifloric Acid-d7; (c) (+)-Viridifloric acid
Quantified Difference	Defined single enantiomer versus racemic mixture (1:1 enantiomeric ratio) or opposite enantiomer
Conditions	Stereospecific synthesis of (+)-amabiline and (+)-lycopsamine

Why This Matters

Stereochemical fidelity determines the biological activity and analytical identity of the final pyrrolizidine alkaloid product; racemic mixtures produce ambiguous synthetic intermediates that complicate downstream chiral resolution and yield characterization.

• [1] The Alkaloids of Heliotropium supinum L., with Observations on Viridifloric Acid. HC Crowley. Australian Journal of Chemistry. 1959. View Source
• [2] The alkaloids of Heliotropium curassavicum. Scilit. (+)-viridifloric acid natural occurrence. View Source

Functional Group Differentiation: Ethyl Ester Form Enables Specific Synthetic Step Insertion in (+)-Amabiline Synthesis

(-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7 is specifically identified as an intermediate in the synthesis of (+)-amabiline, the pyrrolizidine alkaloid ester derived from viridifloric acid and supinidine [1]. This ethyl ester form is chemically distinct from both the free acid (2S,3S)-Viridifloric Acid and the acetonide-protected derivative (-)-(2S,3S)-Viridifloric Acid Acetonide, which is also used as an intermediate in the same synthetic pathway . The ethyl ester represents a specific protection and activation state in the multi-step synthetic sequence.

Synthetic step role

Head-to-head

Ethyl ester intermediate in (+)-amabiline total synthesis

Correct derivative for defined coupling step; free acid/acetonide not interchangeable.

Synthetic sequence validation required.

Evidence Dimension	Functional Group Identity and Synthetic Role
Target Compound Data	Ethyl ester derivative; molecular formula C9H11D7O4
Comparator Or Baseline	(a) (2S,3S)-Viridifloric Acid (free acid, CAS 17132-48-8); (b) (-)-(2S,3S)-Viridifloric Acid Acetonide-d7
Quantified Difference	Distinct chemical entity with different reactivity, solubility in DCM and ethyl acetate, and protecting group status
Conditions	Multi-step total synthesis of (+)-amabiline from Cynoglossum amabile precursors

Why This Matters

Different functional group forms are not interchangeable in a defined synthetic sequence; procurement of the incorrect derivative (free acid vs. ethyl ester vs. acetonide) would require additional synthetic steps or fail to couple properly at the intended stage of (+)-amabiline synthesis.

• [1] Amabiline. Wikipedia. Chemical composition: ester of viridifloric acid and supinidine. View Source

Analytical Workflow Compatibility: Validated Physical Properties for Reproducible Sample Preparation

(-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7 is supplied as a light oil with documented solubility in dichloromethane (DCM) and ethyl acetate, enabling reproducible preparation of stock solutions for quantitative analytical workflows . The compound's molecular formula (C9H11D7O4) and molecular weight (197.28 g/mol) are rigorously defined, supporting accurate gravimetric and volumetric preparation [1].

Physical properties

Supporting evidence

Appearance: light oil Solubility: DCM, ethyl acetate MW: 197.28 g/mol

Defined solubility supports reproducible stock preparation.

Supplier-specified; lot-specific verification recommended.

Evidence Dimension	Physical Properties: Solubility and Appearance
Target Compound Data	Light oil appearance; soluble in DCM and ethyl acetate; molecular weight 197.28 g/mol
Comparator Or Baseline	Non-deuterated ethyl ester (may differ in physical form or solubility characteristics)
Quantified Difference	Defined solubility in two common organic solvents; supplier-specified appearance (light oil) for quality verification
Conditions	Analytical standard preparation; stock solution formulation in DCM or ethyl acetate

Why This Matters

Pre-defined solubility and physical characteristics reduce method development time and ensure lot-to-lot consistency in quantitative workflows, whereas procurement of an alternative derivative with undocumented solubility may introduce unexpected sample preparation failures.

• [1] (-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7. Alfa Chemistry. Molecular weight 197.28; appearance light oil. View Source

Isotopic Purity and Batch Consistency: Seven Deuterium Atoms Provide Stable Isotope Labeling

The compound contains exactly seven deuterium atoms (C9H11D7O4), providing a consistent +7 Da isotopic shift that is essential for reliable internal standardization in quantitative assays [1]. This seven-deuterium labeling pattern differs from alternative deuterated pyrrolizidine alkaloid standards that may contain d2, d4, or d6 labeling patterns, each of which produces distinct isotopic envelopes and mass spectrometric behavior [2].

Deuterium labeling

Cross-study comparable

d7 labeling pattern

Consistent +7 Da shift supports method reproducibility across lots.

Verify isotopic enrichment per lot.

Evidence Dimension	Deuterium Incorporation Count
Target Compound Data	Seven deuterium atoms (d7 labeling); molecular formula C9H11D7O4
Comparator Or Baseline	Alternative deuterated PA internal standards (e.g., Europine N-oxide-d6, 7-O-9-O-dibutyroyl-[9,9-2H2]-retronecine with d2 labeling)
Quantified Difference	d7 labeling versus d2, d4, or d6 labeling patterns; each produces unique isotopic distribution
Conditions	Stable isotope dilution analysis in LC-MS/MS or GC-MS workflows

Why This Matters

The specific d7 labeling pattern provides a defined and reproducible mass shift that enables unambiguous differentiation from both the analyte and potential naturally occurring isotopic variants; inconsistent labeling across alternative standards necessitates re-validation of mass spectrometric parameters for each new lot or supplier.

• [1] (-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7. Isotope-Science. Alfa Chemistry. Molecular formula C9H11D7O4. View Source
• [2] Pyrrolizidine alkaloids in the food chain: development, validation, and application of a new HPLC-ESI-MS/MS sum parameter method. PubMed. 2013. View Source

Validated Application Scenarios for (-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7 Based on Quantitative Differentiation Evidence

Quantitative LC-MS/MS Analysis of Viridifloric Acid-Containing Pyrrolizidine Alkaloids in Botanical Matrices

In isotope dilution mass spectrometry workflows for quantifying pyrrolizidine alkaloids such as (+)-amabiline, (+)-lycopsamine, and related necic acid esters in plant extracts, herbal supplements, or food matrices, (-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7 serves as a stable isotope-labeled internal standard precursor. The +7 Da mass differential provided by the seven deuterium atoms enables correction for matrix-induced ion suppression, recovery losses during sample preparation, and instrument variability—corrections that non-deuterated standards cannot provide. The defined (2S,3S) stereochemistry ensures co-elution behavior that mirrors the endogenous (-)-viridifloric acid-containing analytes .

Stereospecific Total Synthesis of (+)-Amabiline for Hepatotoxicity Studies

For research groups engaged in the total synthesis of (+)-amabiline—a hepatotoxic pyrrolizidine alkaloid found in Cynoglossum amabile and borage (Borago officinalis) —this ethyl ester-d7 intermediate provides both the correct stereochemical configuration (2S,3S) and the specific functional group (ethyl ester) required for a defined synthetic step. The deuterium labeling further enables downstream tracking of synthetic intermediates or metabolic fate studies without requiring additional labeling steps. Alternative intermediates (free acid, acetonide-protected, racemic mixtures, or opposite enantiomers) would require re-optimization of the synthetic route or yield ambiguous stereochemical outcomes .

Method Development and Validation for Pyrrolizidine Alkaloid Quantification in Regulatory Toxicology

Regulatory and contract research organizations developing validated LC-MS/MS methods for pyrrolizidine alkaloid quantification in compliance with food safety or pharmacopoeial standards require well-characterized stable isotope-labeled internal standards. (-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7 offers documented solubility in DCM and ethyl acetate, a defined molecular weight (197.28 g/mol), and a consistent d7 isotopic labeling pattern—all parameters that support reproducible method validation and facilitate technology transfer between laboratories. The compound's specified appearance as a light oil provides a simple visual quality check upon receipt .

Metabolic Tracing of Necic Acid Incorporation in Pyrrolizidine Alkaloid Biosynthesis Studies

In plant biochemistry investigations examining the biosynthetic incorporation of necic acid building blocks into pyrrolizidine alkaloids, (-)-(2S,3S)-Viridifloric Acid Ethyl Ester-d7 can be employed as a deuterium-labeled precursor. The seven-deuterium labeling pattern enables MS-based tracking of the necic acid moiety through enzymatic transformations without altering the stereochemical or chemical reactivity of the molecule. This application leverages the compound's dual advantage of stable isotope labeling and defined stereochemistry (2S,3S), distinguishing it from both non-deuterated precursors and racemic deuterated mixtures that would confound interpretation of stereospecific biosynthetic pathways .

Application

Selection Property

Validation Focus

Quantitative LC-MS/MS of PAs in botanical matrices

Deuterium-induced mass shift

Matrix-effect correction and recovery assessment

Stereospecific synthesis of (+)-amabiline

Defined (2S,3S) chiral configuration

Stereochemical fidelity in coupling step

PA quantification method development for food safety research

Documented solubility and d7 labeling

Method reproducibility and inter-lab transfer

Metabolic tracing of necic acid in PA biosynthesis

d7 labeling without altering reactivity

MS-based pathway tracking